Cas no 2172550-94-4 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid)
3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
- EN300-1503370
- 2172550-94-4
- 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid
-
- Inchi: 1S/C24H21N3O5/c28-22(29)11-12-25-23(30)21-10-9-15(13-26-21)27-24(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20H,11-12,14H2,(H,25,30)(H,27,31)(H,28,29)
- InChI Key: PZYCBXXUMPOWOX-UHFFFAOYSA-N
- SMILES: O(C(NC1C=NC(C(NCCC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 431.14812078g/mol
- Monoisotopic Mass: 431.14812078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 118Ų
3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503370-1.0g |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503370-50mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-100mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-250mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-500mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-1000mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-2500mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-5000mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1503370-10000mg |
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid |
2172550-94-4 | 10000mg |
$14487.0 | 2023-09-27 |
3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
Research Brief on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS: 2172550-94-4)
The compound 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS: 2172550-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine-based scaffold, is of particular interest due to its potential applications in peptide synthesis, drug discovery, and bioconjugation strategies. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and the incorporation of a pyridine moiety enhances the compound's versatility in forming stable amide bonds and interacting with biological targets.
Recent studies have explored the synthetic pathways and reactivity of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid. One notable advancement is its use as a building block for the development of novel peptide-based therapeutics. Researchers have demonstrated that this compound can be efficiently coupled with amino acids or peptides under mild conditions, facilitating the construction of complex molecular architectures. The pyridine ring's nitrogen atom also offers a site for further functionalization, enabling the introduction of additional pharmacophores or labeling groups for diagnostic purposes.
In addition to its synthetic utility, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings highlight its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's efficacy and selectivity.
The stability and solubility of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid have also been subjects of recent research. Given the importance of these physicochemical properties in drug development, efforts have been made to characterize the compound's behavior under various conditions. Results indicate that it maintains stability in aqueous solutions at physiological pH, making it suitable for biological applications. However, challenges remain in improving its bioavailability, and ongoing studies are exploring formulation strategies to enhance its delivery and therapeutic potential.
In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS: 2172550-94-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its dual functionality as a synthetic building block and a potential bioactive agent underscores its versatility. Future research directions may include the development of more potent derivatives, exploration of its applications in targeted drug delivery, and further investigation of its mechanism of action. As the field advances, this compound is likely to play a pivotal role in the design of next-generation therapeutics and diagnostic tools.
2172550-94-4 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)